![molecular formula C12H9ClIN3O B251513 2-chloro-N-(5-iodo-6-methylpyridin-2-yl)pyridine-3-carboxamide](/img/structure/B251513.png)
2-chloro-N-(5-iodo-6-methylpyridin-2-yl)pyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-chloro-N-(5-iodo-6-methylpyridin-2-yl)pyridine-3-carboxamide, also known as CIP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry.
Mechanism of Action
The mechanism of action of 2-chloro-N-(5-iodo-6-methylpyridin-2-yl)pyridine-3-carboxamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes that are involved in the regulation of cell growth and division. Specifically, this compound has been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the inhibition of angiogenesis, or the formation of new blood vessels. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-chloro-N-(5-iodo-6-methylpyridin-2-yl)pyridine-3-carboxamide for lab experiments is its potent antitumor activity, which makes it a promising candidate for the development of new cancer therapies. However, this compound also has some limitations, including its relatively low solubility in aqueous solutions and its potential toxicity at high concentrations.
Future Directions
There are several potential future directions for research on 2-chloro-N-(5-iodo-6-methylpyridin-2-yl)pyridine-3-carboxamide, including the development of new synthetic methods for the production of this compound and its analogs, the investigation of its potential applications in other areas of medicinal chemistry, such as the treatment of inflammatory diseases, and the exploration of its mechanism of action at the molecular level. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in preclinical and clinical trials.
Synthesis Methods
2-chloro-N-(5-iodo-6-methylpyridin-2-yl)pyridine-3-carboxamide can be synthesized through a multi-step process that involves the reaction of 2-chloro-3-(trifluoromethyl)pyridine with 5-iodo-6-methyl-2-pyridinecarboxylic acid, followed by the addition of thionyl chloride and ammonia. The resulting product is then purified through recrystallization to obtain this compound in its pure form.
Scientific Research Applications
2-chloro-N-(5-iodo-6-methylpyridin-2-yl)pyridine-3-carboxamide has been extensively studied for its potential applications in medicinal chemistry, particularly in the treatment of cancer. It has been shown to have potent antitumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.
Properties
Molecular Formula |
C12H9ClIN3O |
---|---|
Molecular Weight |
373.57 g/mol |
IUPAC Name |
2-chloro-N-(5-iodo-6-methylpyridin-2-yl)pyridine-3-carboxamide |
InChI |
InChI=1S/C12H9ClIN3O/c1-7-9(14)4-5-10(16-7)17-12(18)8-3-2-6-15-11(8)13/h2-6H,1H3,(H,16,17,18) |
InChI Key |
PJMFXPLYJZVHTJ-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC(=N1)NC(=O)C2=C(N=CC=C2)Cl)I |
Canonical SMILES |
CC1=C(C=CC(=N1)NC(=O)C2=C(N=CC=C2)Cl)I |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.